Cas no 64856-49-1 (3,4-Dihydro-2H-naphtho[2,3-b][1,4]dioxepine)

• Product Name: 3,4-Dihydro-2H-naphtho[2,3-b][1,4]dioxepine
• CAS No: 64856-49-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 2792926
• PubChem ID: 71371201
• Update Time: 2025-04-21

3,4-Dihydro-2H-naphtho[2,3-b][1,4]dioxepine Chemical and Physical Properties

Names and Identifiers

• DTXSID10794145
• 3,4-Dihydro-2H-naphtho[2,3-b][1,4]dioxepine
• 64856-49-1

• Inchi： 1S/C13H12O2/c1-2-5-11-9-13-12(8-10(11)4-1)14-6-3-7-15-13/h1-2,4-5,8-9H,3,6-7H2
• InChI Key： ROHOFQFJVHTIPB-UHFFFAOYSA-N
• SMILES： O1CCCOC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 200.083729621Da
• Monoisotopic Mass: 200.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų